Cas no 1249019-13-3 (N-(butan-2-yl)-3-fluoro-2-methylaniline)

• Product Name: N-(butan-2-yl)-3-fluoro-2-methylaniline
• CAS No: 1249019-13-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5206877
• PubChem ID: 61635337
• Update Time: 2025-11-06

N-(butan-2-yl)-3-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-3-fluoro-2-methylaniline
• Benzenamine, 3-fluoro-2-methyl-N-(1-methylpropyl)-

• Inchi： 1S/C11H16FN/c1-4-8(2)13-11-7-5-6-10(12)9(11)3/h5-8,13H,4H2,1-3H3
• InChI Key： XHRCGRBTKMSFCO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Additional information on N-(butan-2-yl)-3-fluoro-2-methylaniline

Professional Introduction to N-(butan-2-yl)-3-fluoro-2-methylaniline (CAS No. 1249019-13-3)

N-(butan-2-yl)-3-fluoro-2-methylaniline, a compound with the chemical identifier CAS No. 1249019-13-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both fluoro and methyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The structural framework of N-(butan-2-yl)-3-fluoro-2-methylaniline consists of a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 2-position. Additionally, an amine functional group is linked to a butyl chain at the nitrogen atom. This particular arrangement of substituents contributes to the compound's reactivity and interaction with biological targets, which is a critical factor in pharmaceutical design.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluoro group in N-(butan-2-yl)-3-fluoro-2-methylaniline plays a crucial role in modulating these properties. Studies have shown that fluorine atoms can influence the electronic distribution of adjacent atoms, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics make fluorinated compounds particularly attractive for designing drugs with prolonged half-lives and improved pharmacokinetic profiles.

The butyl chain attached to the amine group in N-(butan-2-yl)-3-fluoro-2-methylaniline also contributes to its overall physicochemical properties. This aliphatic chain can enhance solubility in lipophilic environments, facilitating better absorption and distribution within biological systems. Furthermore, the amine functionality provides a site for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological activities.

Recent research has explored the potential of N-(butan-2-yl)-3-fluoro-2-methylaniline as a precursor in the synthesis of bioactive molecules. Its structural motifs are reminiscent of several known pharmacophores found in therapeutic agents targeting various diseases. For instance, analogs of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The fluoro and methyl groups are particularly recognized for their ability to enhance binding interactions with target proteins, thereby increasing the efficacy of drug candidates.

The synthesis of N-(butan-2-yl)-3-fluoro-2-methylaniline involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the fluoro and methyl groups onto the aromatic ring, followed by amine coupling reactions to attach the butyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methodologies underscore the compound's importance as a building block in medicinal chemistry.

The pharmacological potential of N-(butan-2-yl)-3-fluoro-2-methylaniline has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary in vitro assays have demonstrated promising activity against certain disease-related proteins, suggesting its suitability for further development as an lead compound.

In conclusion, N-(butan-2-yl)-3-fluoro-2-methylaniline (CAS No. 1249019-13-3) represents a fascinating molecule with significant implications in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it a valuable asset for drug discovery programs. As our understanding of fluorinated compounds continues to evolve, compounds like this are expected to play an increasingly important role in developing next-generation therapeutics.